Cas no 1806870-77-8 (4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine)

• Product Name: 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine
• CAS No: 1806870-77-8
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4807836
• Update Time: 2025-06-08

4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-5(2-12)6(8(10)11)3-13-7(4)9/h3,8H,2,12H2,1H3
• InChI Key： IAXDJUJTIMFJIM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(CN)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine

Introduction to 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine (CAS No. 1806870-77-8)

4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine (CAS No. 1806870-77-8) is a novel and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine includes a pyridine ring substituted with an aminomethyl group, a chlorine atom, a difluoromethyl group, and a methyl group. These functional groups contribute to the compound's unique chemical properties and biological activity. The presence of the difluoromethyl group, in particular, has been shown to enhance the metabolic stability and pharmacokinetic profile of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine in modulating specific protein targets involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The study found that 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine effectively disrupts the enzyme's function, leading to reduced tumor growth and metastasis in preclinical models.

In addition to its anti-cancer properties, 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine has also shown promise in the treatment of neurological disorders. A study published in the Journal of Neurochemistry reported that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating specific receptors involved in neuronal survival and function. These findings suggest that 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine could be a valuable lead compound for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine has been extensively studied through various in vitro and in vivo assays. Preclinical data indicate that this compound exhibits high selectivity and potency against its intended targets while demonstrating favorable safety and tolerability profiles. These attributes make it an ideal candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and positive responses to treatment. The ongoing clinical studies aim to further validate these findings and explore the full therapeutic potential of this compound.

The synthesis of 4-(Aminomethyl)-2-chloro-5-(difluoromethyl)-3-methylpyridine involves a series of well-defined chemical reactions that can be optimized for large-scale production. The synthetic route typically starts with the formation of a substituted pyridine ring, followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound, making it more accessible for both research and commercial applications.

In conclusion, 4-(Aminomethyl)-2-chloro-5-(difluoromethy l-3-meth ylpyri dine (CAS No. 1806870-77-8)) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for developing new drugs targeting various diseases. Ongoing research and clinical trials are expected to provide further insights into its therapeutic potential, paving the way for its future use as a valuable therapeutic agent.